Cas no 1564344-62-2 (3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)prop-2-en-1-amine)

• Product Name: 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)prop-2-en-1-amine
• CAS No: 1564344-62-2
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5991775
• PubChem ID: 83094142
• Update Time: 2025-07-18

3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)prop-2-en-1-amine
• EN300-1849890
• 1564344-62-2
• AKOS021415519

• Inchi： 1S/C11H19N3/c1-11(2,3)10-9(6-5-7-12)8-14(4)13-10/h5-6,8H,7,12H2,1-4H3/b6-5+
• InChI Key： MWEGCLIGUYOTFJ-AATRIKPKSA-N
• SMILES： N1=C(C(/C=C/CN)=CN1C)C(C)(C)C

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)prop-2-en-1-amine

Comprehensive Overview of 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)prop-2-en-1-amine (CAS No. 1564344-62-2)

The compound 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)prop-2-en-1-amine (CAS No. 1564344-62-2) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. Its unique structural features, including the tert-butyl group and the pyrazole ring, make it a versatile intermediate for synthesizing more complex molecules. Researchers and industries are increasingly exploring its potential applications due to its stability and reactivity under various conditions.

One of the key reasons for the growing interest in 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)prop-2-en-1-amine is its role in the development of novel pharmaceuticals. The pyrazole moiety is a common pharmacophore found in many bioactive compounds, contributing to its ability to interact with biological targets. This compound's amine functionality further enhances its utility as a building block for drug discovery, particularly in the design of kinase inhibitors and anti-inflammatory agents. Recent studies have highlighted its potential in addressing unmet medical needs, aligning with the current trend of personalized medicine and targeted therapies.

In the agrochemical sector, 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)prop-2-en-1-amine is being investigated for its potential as a precursor to crop protection agents. The tert-butyl group imparts steric hindrance, which can improve the stability and efficacy of derived pesticides or herbicides. With the global push toward sustainable agriculture, this compound's role in developing environmentally friendly agrochemicals is a hot topic among researchers and policymakers alike.

Another area of exploration for CAS No. 1564344-62-2 is material science, where its conjugated double bond system (prop-2-en-1-amine) offers opportunities for creating advanced polymers or coatings. The compound's ability to participate in polymerization reactions makes it a candidate for developing materials with tailored properties, such as UV resistance or mechanical strength. This aligns with the increasing demand for high-performance materials in industries like aerospace, automotive, and electronics.

From a synthetic chemistry perspective, the preparation of 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)prop-2-en-1-amine involves multi-step organic transformations, often starting from readily available pyrazole derivatives. Optimizing its synthesis is a focus area for chemists, as it can reduce production costs and improve yields. Green chemistry principles, such as using catalytic methods or solvent-free reactions, are being applied to make the process more sustainable—a trend highly relevant to modern chemical manufacturing.

The compound's physicochemical properties, such as solubility, melting point, and stability, are critical for its practical applications. For instance, its amine group allows for derivatization into salts or amides, expanding its utility in formulation development. Researchers are also studying its behavior under different pH conditions, which is essential for its use in drug delivery systems or agricultural formulations.

In summary, 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)prop-2-en-1-amine (CAS No. 1564344-62-2) is a multifaceted compound with promising applications across diverse industries. Its structural uniqueness, combined with the growing emphasis on sustainable and targeted solutions, positions it as a valuable candidate for future innovations. As research continues to uncover its full potential, this compound is likely to remain a focal point in scientific and industrial discussions.